Cas no 23198-55-2 (3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile
• CAS No: 23198-55-2
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD08435888
• CID: 252142
• PubChem ID: 12208701
• Update Time: 2025-05-25

3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,3,5-dimethyl-1-phenyl-
• 3,5-dimethyl-1-phenylpyrazole-4-carbonitrile
• 3,5-Dimethyl-1-phenyl-1H-pyrazol-4-carbonitril
• 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile
• 3,5-Dimethyl-4-cyan-1-phenyl-pyrazol
• 3.5-Dimethyl-1-phenyl-pyrazol-4-carbonsaeure-nitril
• 4-cyano-3,5-dimethyl-1-phenylpyrazole
• FT-0727349
• MFCD08435888
• DTXSID30480513
• 3, 5-dimethyl-1-phenylpyrazole-4-carbonitrile
• 23198-55-2
• AKOS006345736
• TS-02793

• MDL： MFCD08435888
• Inchi： 1S/C12H11N3/c1-9-12(8-13)10(2)15(14-9)11-6-4-3-5-7-11/h3-7H,1-2H3
• InChI Key： WOFAIVGOIVCZJJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 197.09500
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1
• Melting Point: 84.5-86.5
• Boiling Point: 348.9°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.6
• PSA: 41.61000
• LogP: 2.36078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile

3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 23198-55-2, commonly referred to as 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a cyano group (-CN) at the 4-position and methyl groups at the 3 and 5 positions, along with a phenyl group at the 1-position, makes this molecule unique in terms of its structure and properties.

Pyrazoles are known for their versatility and wide range of applications in organic synthesis. The cyano group in this compound adds electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Recent studies have shown that 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile exhibits interesting electronic properties, making it a potential candidate for use in advanced materials such as organic semiconductors and sensors.

The synthesis of 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile typically involves multi-step reactions, often starting from readily available starting materials such as phenylhydrazine or other pyrazole precursors. Researchers have explored various methods to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic systems to improve yield and purity. These advancements have made the compound more accessible for further research and application development.

In terms of applications, 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile has shown promise in the field of drug discovery. Its unique structure allows for potential interactions with biological targets, making it a valuable lead compound in medicinal chemistry. Recent studies have highlighted its ability to modulate certain enzyme activities, which could pave the way for new therapeutic agents.

Moreover, the compound's electronic properties make it an interesting candidate for use in organic electronics. The combination of its aromaticity and electron-withdrawing groups can contribute to favorable charge transport characteristics. Researchers have investigated its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), with encouraging results suggesting its suitability for these applications.

From a structural perspective, 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile exhibits a planar geometry due to the aromaticity of the pyrazole ring. The methyl groups at positions 3 and 5 provide steric bulk, which can influence both chemical reactivity and physical properties such as solubility. The phenyl group at position 1 introduces additional conjugation, enhancing the molecule's stability and electronic delocalization.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure of 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbonitrile. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, providing valuable information for designing new derivatives with enhanced properties.

In conclusion, 3,5-Dimethyl